Cas no 2227661-24-5 (rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2227661-24-5
• MF: C₂₈H₂₇NO₄
• MW: 441.51828789711
• CID: 5837950
• PubChem ID: 165525940
• Update Time: 2025-11-06

rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2227661-24-5
• EN300-1454883

• Inchi： 1S/C28H27NO4/c1-17-8-7-13-19(18(17)2)24-14-29(15-25(24)27(30)31)28(32)33-16-26-22-11-5-3-9-20(22)21-10-4-6-12-23(21)26/h3-13,24-26H,14-16H2,1-2H3,(H,30,31)/t24-,25+/m0/s1
• InChI Key： VXRCBFIQENPCHK-LOSJGSFVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC=C(C)C=2C)C1)=O

Computed Properties

• Exact Mass: 441.19400834g/mol
• Monoisotopic Mass: 441.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Recent Advances in the Study of rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2227661-24-5)

The compound rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2227661-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific protein-protein interactions (PPIs) and enzyme inhibition.

One of the key advancements in the study of this compound is its role as a versatile intermediate in the synthesis of peptidomimetics and small-molecule inhibitors. Researchers have successfully employed rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid in the development of novel inhibitors for enzymes such as proteases and kinases. The Fmoc group, in particular, has been instrumental in facilitating solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptide derivatives with high purity and yield.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its ability to modulate the activity of a specific kinase implicated in inflammatory diseases. The results demonstrated that derivatives of rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid exhibited potent inhibitory effects, with IC50 values in the low micromolar range. These findings suggest that this scaffold could serve as a valuable starting point for the design of new anti-inflammatory agents.

Another area of interest is the compound's potential application in targeted drug delivery systems. Due to its structural features, rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid can be conjugated to various drug molecules, enhancing their solubility and bioavailability. Recent work has explored its use in the development of prodrugs, where the Fmoc group acts as a cleavable linker, releasing the active drug moiety upon enzymatic cleavage in vivo.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid derivatives. Issues such as metabolic stability and tissue permeability need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications to improve these properties while maintaining the compound's biological activity.

In conclusion, rac-(3R,4S)-4-(2,3-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2227661-24-5) represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to drug delivery. Continued research into its synthesis, derivatization, and biological evaluation will likely yield further insights and opportunities for therapeutic development.